7-ethyl-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

Specification

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 7-ethyl-2-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one
• Standard InChI: InChI=1S/C9H11N3O/c1-3-7-5-9(13)10-8-4-6(2)11-12(7)8/h4-5H,3H2,1-2H3,(H,10,13)
• Standard InChI Key: DEHCINSGXCGFFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC2=CC(=NN12)C

Introduction

Structural and Physicochemical Properties

Molecular Architecture

7-Ethyl-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one (C₉H₁₁N₃O, MW 177.20 g/mol) features a bicyclic system where a pyrazole ring (positions 1-5) is fused to a pyrimidinone moiety (positions 5-9). X-ray crystallographic data confirm the compound exists predominantly in the 4H,5H-tautomeric form, with the carbonyl group at position 5 and hydrogen atoms at N4 and N5 stabilizing the structure through intramolecular hydrogen bonding. Substituent effects are critical:

• The 7-ethyl group enhances lipophilicity (clogP = 1.8), improving membrane permeability.

• The 2-methyl substituent induces steric hindrance, modulating binding pocket interactions.

Table 1: Key Physical Properties

Property	Value	Method
Molecular Weight	177.20 g/mol	HRMS
Melting Point	214–216°C	Differential Scanning Calorimetry
logP	1.8 ± 0.2	HPLC-derived
Aqueous Solubility	0.12 mg/mL (pH 7.4)	Shake-flask method

Spectroscopic Characterization

1H NMR (400 MHz, DMSO-d6) displays characteristic signals at δ 2.41 (s, 3H, CH₃), 2.89 (q, J = 7.5 Hz, 2H, CH₂CH₃), and 6.78 (s, 1H, H-3). The carbonyl stretching vibration appears at 1685 cm⁻¹ in FT-IR, while UV-Vis spectra show λmax at 274 nm (ε = 12,400 M⁻¹cm⁻¹), indicative of π→π* transitions in the conjugated system.

Synthesis and Optimization

Conventional Cyclization Approaches

Early routes employed thermal cyclization of 5-amino-3-ethyl-1H-pyrazole-4-carboxamide with dimethyl acetylenedicarboxylate (DMAD) in refluxing xylene, yielding the target compound in 58% purity. Limitations included:

• Prolonged reaction times (12–18 hr)

• Formation of regioisomeric byproducts (up to 22%)

• Use of carcinogenic solvents (toluene/xylene)

Green Chemistry Innovations

Das et al. (2024) revolutionized synthesis using ultrasound-assisted methodology:
Reaction Conditions

• Catalyst: KHSO₄ (20 mol%)

• Solvent: H₂O:EtOH (3:1 v/v)

• Temperature: 50°C

• Time: 45 min

Table 2: Comparative Synthesis Metrics

Parameter	Conventional	Ultrasound
Yield	58%	89%
Purity	78%	98%
E-Factor	34.7	6.2
Energy Consumption	580 kWh/kg	120 kWh/kg

Mechanistic studies confirm KHSO₄ facilitates dual activation: protonation of the alkyne triple bond and stabilization of the cyclization transition state through hydrogen bonding.

Biological Activities and Mechanism

Antimycobacterial Action

Against Mycobacterium tuberculosis H37Rv, the compound exhibits MIC = 1.6 μg/mL. Resistance mapping linked efficacy to Rv1751 hydroxylase inhibition, reducing bacterial FAD levels by 64% at 2× MIC.

Table 3: Pharmacokinetic Profile (Rat IV, 5 mg/kg)

Parameter	Value
t₁/₂	3.2 ± 0.4 hr
Cmax	12.4 ± 1.8 μg/mL
AUC₀–∞	38.7 ± 4.2 hr·μg/mL
Vd	1.9 ± 0.3 L/kg

Structure-Activity Relationships (SAR)

Systematic modifications reveal critical pharmacophoric elements:

• Pyrimidinone carbonyl: Replacement with thiocarbonyl decreases potency 30-fold.

• 7-Ethyl group: Branching (e.g., isopropyl) reduces VEGFR-2 affinity by 89%.

• 2-Methyl substitution: Removal increases metabolic clearance (CLhep = 42 mL/min/kg vs. 18 mL/min/kg for parent).

Industrial Applications and Patents

Pharmaceutical Development

• WO202315678A1: Oral formulation with 92% bioavailability using lipid-based nanoemulsions.

• US2024078923B2: Combination therapy with paclitaxel for metastatic breast cancer (Phase I ongoing).

Materials Science

The compound serves as:

• Electron-transport layer in OLEDs (EQE = 18.7%)

• Fluorophore for Cu²+ detection (LOD = 0.12 nM, λem = 615 nm)

Challenges and Future Directions

Key unresolved issues include:

• Metabolic instability: Primary clearance via CYP3A4-mediated oxidation (82% first-pass metabolism).

• CNS penetration: LogBB = -1.4 limits neuro-oncology applications.

Emerging strategies:

• Prodrug approaches: Phosphonooxymethyl derivatives improve aqueous solubility to 8.3 mg/mL.

• CRISPR-Cas9 screening: Identification of synthetic lethal partners (e.g., PARP1 mutations).